Cas no 53600-15-0 (Phenol, 2,4-dibromo-6-(4-morpholinylmethyl)-, hydrochloride)

• Product Name: Phenol, 2,4-dibromo-6-(4-morpholinylmethyl)-, hydrochloride
• CAS No: 53600-15-0
• MF: C₁₁H₁₄Br₂ClNO₂
• MW: 387.495360851288
• CID: 356883
• PubChem ID: 71365140
• Update Time: 2025-04-19

Phenol, 2,4-dibromo-6-(4-morpholinylmethyl)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,4-dibromo-6-(4-morpholinylmethyl)-, hydrochloride
• 2,4-dibromo-6-(morpholin-4-ylmethyl)phenol,hydrochloride
• DTXSID80788571
• 2,4-Dibromo-6-[(morpholin-4-yl)methyl]phenol--hydrogen chloride (1/1)
• 53600-15-0

• Inchi： 1S/C11H13Br2NO2.ClH/c12-9-5-8(11(15)10(13)6-9)7-14-1-3-16-4-2-14;/h5-6,15H,1-4,7H2;1H
• InChI Key： MWESILLEIYEFEA-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1O)CN1CCOCC1)Br.Cl

Computed Properties

• Exact Mass: 384.90802
• Monoisotopic Mass: 384.90798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.7